Cas no 6168-83-8 ((3S)-3-hydroxybutanoic acid)
(3S)-3-Hydroxybutanoic acid is a chiral hydroxy acid with significant applications in pharmaceutical synthesis and biodegradable polymer production. Its (S)-enantiomeric form is particularly valuable as a precursor for polyhydroxyalkanoates (PHAs), a class of biocompatible and sustainable polyesters. The compound’s stereospecificity ensures high-purity intermediates for APIs, such as statins or antibiotics, where enantiomeric purity is critical. Its hydroxyl and carboxyl functional groups enable versatile chemical modifications, facilitating its use in fine chemical synthesis. Additionally, (3S)-3-hydroxybutanoic acid exhibits favorable biodegradability, aligning with green chemistry principles. This makes it a preferred choice for researchers and industries focused on sustainable materials and precision synthesis.
(3S)-3-hydroxybutanoic acid structure
Product Name:(3S)-3-hydroxybutanoic acid
CAS No:6168-83-8
MF:C4H8O3
MW:104.104521751404
MDL:MFCD00137685
CID:46471
PubChem ID:94318
Update Time:2025-06-07
(3S)-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Hydroxybutanoic acid
- (S)-3-Hydroxybutyric acid
- (3S)-3-hydroxybutanoic acid
- (S)-3-Hydroxybutanoate
- 3-hydroxy-butyrate
- L-3-Hydroxybutyric acid
- VK6OM9M3WP
- (+)-3-Hydroxybutyric acid
- (3S)-3-hydroxybutyric acid
- L-(+)-3-Hydroxybutyric acid
- Butanoic acid, 3-hydroxy-, (3S)-
- (S)-3HB
- SMR000857204
- beta-Hydroxybutyrate,l
- beta-L-hydroxybutyrate
- beta-Hydroxybutyrate, L-
- beta-L-hydroxybutyric acid
- 3-Hydroxybutanoic acid, (S)-
- (S)-(+)-3-Hydroxybutyric aci
- .BETA.-HYDROXYBUTYRIC ACID D-FORM [MI]
- NCGC00247035-01
- HB4641
- L-??Hydroxybutyric acid
- CS-0031375
- AMY24175
- (S)-b-Hydroxyisobutyric acid
- EINECS 228-209-4
- (S)-3-hydroxy-2-methyl-Propanoate
- 6168-83-8
- CHEMBL1162497
- UNII-VK6OM9M3WP
- 3HL
- MLS001333230
- L-(+)-b-Hydroxyisobutyric acid
- L-(+)-2-methyl-Hydracrylate
- DTXSID80904613
- LMFA01050463
- MLS001333229
- (S)-beta-Hydroxyisobutyrate
- Q27075158
- S-3-Hydroxybutanoic acid
- (3S)-3-hydroxy-Butanoic acid
- A868649
- (S)-b-Hydroxybutanoic acid
- L-beta-Hydroxybutyrate
- SCHEMBL336331
- (S)-3-Hydroxybutyric acid, >=97.0%
- CHEBI:17290
- ?-HYDROXYBUTYRATE,L
- HY-W050031
- HMS2231P22
- MFCD00137685
- (S)-beta-hydroxybutyric acid
- WHBMMWSBFZVSSR-VKHMYHEASA-N
- (S)-3-hydroxy-Butanoate
- L-(+)-2-methyl-Hydracrylic acid
- (3S)-3-hydroxy-Butanoate
- (S)-3-hydroxy-Butanoic acid
- (+)-3-hydroxy-n-butyric acid
- AKOS006239831
- BDBM50344957
- (S)-.BETA.-HYDROXYBUTANOIC ACID
- (S)-3-HYDROXY-2-METHYL-PROPANOIC ACID
- L-(+)-beta-Hydroxyisobutyrate
- DS-2801
- (S)-(+)-.BETA.-HYDROXYBUTYRIC ACID
- C03197
- NS00080866
- (S)-3-hydroxybutanoicacid
- (S)-b-Hydroxyisobutyrate
- L-(+)-b-Hydroxyisobutyrate
- L-b-Hydroxybutyric acid
- EN300-114854
- GTPL4699
- DB-005558
-
- MDL： MFCD00137685
- Inchi： 1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m0/s1
- InChI Key： WHBMMWSBFZVSSR-VKHMYHEASA-N
- SMILES： O[C@@H](C)CC(=O)O
Computed Properties
- Exact Mass: 104.04700
- Monoisotopic Mass: 104.047344
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 69.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: -0.5
Experimental Properties
- Density: 1.195
- Melting Point: 45-50 ºC
- Boiling Point: 269.2 °C at 760 mmHg
- Flash Point: 121 °C
- Refractive Index: 1.455
- PSA: 57.53000
- LogP: -0.15810
- Specific Rotation: 25 º (c=6% in H2O)
(3S)-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S194215-5g |
(3S)-3-hydroxybutanoic acid |
6168-83-8 | 98% | 5g |
¥3643.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S194215-50mg |
(3S)-3-hydroxybutanoic acid |
6168-83-8 | 98% | 50mg |
¥192.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S194215-100mg |
(3S)-3-hydroxybutanoic acid |
6168-83-8 | 98% | 100mg |
¥307.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S194215-1g |
(3S)-3-hydroxybutanoic acid |
6168-83-8 | 98% | 1g |
¥1764.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S194215-250mg |
(3S)-3-hydroxybutanoic acid |
6168-83-8 | 98% | 250mg |
¥591.90 | 2023-09-01 | |
| ChemScence | CS-0031375-250mg |
(S)-3-Hydroxybutanoic acid |
6168-83-8 | >97.0% | 250mg |
$39.0 | 2022-04-27 | |
| ChemScence | CS-0031375-1g |
(S)-3-Hydroxybutanoic acid |
6168-83-8 | >97.0% | 1g |
$98.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S96410-50mg |
(S)-3-Hydroxybutanoic acid |
6168-83-8 | 50mg |
¥198.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S96410-250mg |
(S)-3-Hydroxybutanoic acid |
6168-83-8 | 250mg |
¥358.0 | 2021-09-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S844847-1g |
(S)-3-Hydroxybutanoic acid |
6168-83-8 | 98% | 1g |
2,018.00 | 2021-05-17 |
(3S)-3-hydroxybutanoic acid Suppliers
Amadis Chemical Company Limited
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(CAS:6168-83-8)(3S)-3-hydroxybutanoic acid
Order Number:A868649
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:13
Price ($):215.0
Email:sales@amadischem.com
(3S)-3-hydroxybutanoic acid Related Literature
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Stephanie J. Mattingly,Melinda Wuest,Eugene J. Fine,Ralf Schirrmacher,Frank Wuest RSC Med. Chem. 2020 11 297
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Luis E. Valencia,Zhicheng Zhang,Alexis J. Cepeda,Adrian T. Keatinge-Clay Org. Biomol. Chem. 2019 17 1375
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Iwao Yasumori,Michio Yokozeki,Yasunobu Inoue Faraday Discuss. Chem. Soc. 1981 72 385
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Karolina Kamińska,Andrzej Mular,Evgenia Olshvang,Nils Metzler Nolte,Henryk Koz?owski,El?bieta Wojaczyńska,El?bieta Gumienna-Kontecka RSC Adv. 2022 12 25284
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Yun Wang,Yigang Wang,Mei Li,Pengcheng Xu,Tao Gu,Tengfei Ma,Shuling Gu Mol. BioSyst. 2013 9 431
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6168-83-8)(3S)-3-hydroxybutanoic acid
Purity:99%
Quantity:5g
Price ($):215.0